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Compound Name:
1-(4-

(Diphenylamino)phenyl)ethanone

Cat. No.: B156629 Get Quote

An In-depth Technical Guide to 1-(4-(Diphenylamino)phenyl)ethanone

Introduction
1-(4-(Diphenylamino)phenyl)ethanone is an aromatic ketone that incorporates a

triphenylamine moiety. This compound and its derivatives are of significant interest to

researchers in materials science and medicinal chemistry. The triphenylamine core is known for

its electron-donating and hole-transporting properties, making it a valuable building block for

organic electronic materials, including those used in organic light-emitting diodes (OLEDs).

Furthermore, the acetophenone group provides a reactive handle for further chemical

modifications, enabling the synthesis of a diverse range of derivatives for various applications,

including drug development. This guide provides a comprehensive overview of its

nomenclature, physicochemical properties, and a representative synthesis protocol.

Nomenclature
The formal and common names for this compound are essential for accurate identification in

literature and chemical databases.

IUPAC Name: The systematically generated name according to the International Union of

Pure and Applied Chemistry (IUPAC) is 1-[4-(N-phenylanilino)phenyl]ethanone.[1]
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Synonyms: The compound is also known by several other names, including 4-

Diphenylaminoacetophenone, 4-(DIPHENYLAMINO)ACETOPHENONE, 1-[4-

(diphenylamino)phenyl]ethanone, and 4-acetyltriphenylamine.[1]

Chemical and Physical Properties
The fundamental properties of 1-(4-(Diphenylamino)phenyl)ethanone are summarized in the

table below. This data is critical for its handling, characterization, and application in

experimental settings.

Property Value Source

CAS Number 1756-32-7 [1]

Molecular Formula C₂₀H₁₇NO [1]

Molecular Weight 287.36 g/mol

IUPAC Name
1-[4-(N-

phenylanilino)phenyl]ethanone
[1]

Melting Point Data not readily available

Boiling Point Data not readily available

Solubility Data not readily available

Experimental Protocols
The synthesis of 1-(4-(Diphenylamino)phenyl)ethanone is typically achieved through a

palladium-catalyzed cross-coupling reaction, such as the Buchwald-Hartwig amination. This

method is highly efficient for forming carbon-nitrogen bonds.

Representative Synthesis Protocol: Palladium-Catalyzed
Buchwald-Hartwig Amination
Principle: This protocol describes the coupling of an aryl halide (4'-bromoacetophenone) with

an amine (diphenylamine) in the presence of a palladium catalyst, a phosphine ligand, and a
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base. The reaction creates a new C-N bond, linking the diphenylamine and acetophenone

moieties.

Reactants and Reagents:

4'-Bromoacetophenone

Diphenylamine

Palladium(II) acetate (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

A suitable phosphine ligand (e.g., Xantphos, BINAP)

A base (e.g., Sodium tert-butoxide (NaOtBu), Cesium carbonate (Cs₂CO₃))

Anhydrous, deoxygenated solvent (e.g., Toluene, Dioxane)

Argon or Nitrogen gas (for inert atmosphere)

Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄) for drying

Solvents for extraction and chromatography (e.g., Ethyl acetate, Hexanes)

Procedure:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add 4'-bromoacetophenone, diphenylamine (1.1 equivalents), the palladium

catalyst (1-3 mol%), the phosphine ligand (2-6 mol%), and the base (1.5-2.0 equivalents).

Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat this

cycle three times to ensure an oxygen-free environment.

Solvent Addition: Add the anhydrous, deoxygenated solvent via syringe.

Reaction Execution: Heat the reaction mixture to 90-110 °C with vigorous stirring. Monitor

the reaction progress using Thin Layer Chromatography (TLC) until the starting material (4'-

bromoacetophenone) is consumed.
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Work-up: Cool the reaction mixture to room temperature. Quench the reaction by adding

water. Transfer the mixture to a separatory funnel and extract the product with an organic

solvent like ethyl acetate (3x).

Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium

sulfate or magnesium sulfate. Filter the drying agent and concentrate the solvent under

reduced pressure to obtain the crude product.

Final Purification: Purify the crude residue by flash column chromatography on silica gel

using an appropriate eluent system (e.g., a gradient of hexanes and ethyl acetate) to yield

the pure 1-(4-(diphenylamino)phenyl)ethanone.

Visualizations
Synthesis Workflow Diagram
The following diagram illustrates the general workflow for the synthesis of 1-(4-
(diphenylamino)phenyl)ethanone via the Buchwald-Hartwig amination reaction.

Diagram 1: Representative workflow for the synthesis of 1-(4-(diphenylamino)phenyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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